Cas no 18339-14-5 (1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]-)

1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]- structure
18339-14-5 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]-
CAS No:18339-14-5
MF:C12H16N2OS
MW:236.333241462708
CID:221790
PubChem ID:87588
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]-
    • 2-[3-(dimethylamino)propyl]-1,2-benzisothiazol-3(2H)-one
    • 2-[3-(dimethylamino)propyl]-1,2-benzothiazol-3-one
    • 2-(3-(Dimethylamino)propyl)-1,2-benzisothiazol-3(2H)-one
    • 2-[3-(dimethylamino)propyl]-1,2-benzothiazol-3(2H)-one
    • Einecs 242-219-6
    • NS00026034
    • JP7G58LX4U
    • DTXSID30171419
    • 18339-14-5
    • 1,2-Benzisothiazol-3(2H)-one, 2-[3-(dimethylamino)propyl]-
    • Inchi: 1S/C12H16N2OS/c1-13(2)8-5-9-14-12(15)10-6-3-4-7-11(10)16-14/h3-4,6-7H,5,8-9H2,1-2H3
    • InChI Key: OGWXHSCYJOUWCU-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(N1CCCN(C)C)=O

Computed Properties

  • Exact Mass: 236.09848
  • Monoisotopic Mass: 236.098334
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.8
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.182
  • Boiling Point: 365.5°C at 760 mmHg
  • Flash Point: 174.8°C
  • Refractive Index: 1.595
  • PSA: 23.55
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